IITZ-01

• Molecular Formula: C26H23FN8O
• Molecular Weight: 482.5 g/mol
• InChI: InChI=1S/C26H23FN8O/c27-18-7-11-20(12-8-18)29-25-32-24(33-26(34-25)35-13-15-36-16-14-35)28-19-9-5-17(6-10-19)23-30-21-3-1-2-4-22(21)31-23/h1-12H,13-16H2,(H,30,31)(H2,28,29,32,33,34)
• InChIKey: XGEDDGLPNSLBFE-UHFFFAOYSA-N

Autophagy research is often confounded by weak inhibitors like CQ/HCQ that fail to achieve complete flux blockade at tolerable doses. IITZ-01 solves this as a potent lysosomotropic s-triazine derivative with validated single-agent activity. - Autophagy inhibition potency: >10× vs. chloroquine (head-to-head TNBC models) - TNBC cytotoxicity IC50: 1.54 µM (MDA-MB-231) - In vivo efficacy: 45 mg/kg i.p. QOD → tumor growth inhibition from day 3 in xenografts - PK support: FDA-validated UPLC-MS/MS method, LLOQ 0.5 ng/mL mouse plasma - Also upregulates DR5/downregulates survivin in renal carcinoma models

IITZ-01: Potent Lysosomotropic Autophagy Inhibitor

IITZ-01 (CAS 1807988-47-1) is a synthetic s-triazine derivative that functions as a potent lysosomotropic autophagy inhibitor [1]. Unlike early-generation autophagy inhibitors, it acts by accumulating in lysosomes, causing deacidification and impaired degradation of autophagic cargo, which leads to robust inhibition of autophagic flux and induction of mitochondrial apoptosis in cancer cells [1]. Its single-agent antitumor activity has been validated in vitro and in vivo in triple-negative breast cancer (TNBC) models [1].

▸ Lysosomotropic autophagy inhibition studies

▸ Triple-negative breast cancer cell-model research

▸ Lysosomal deacidification mechanism studies

• [1] Guntuku L, Gangasani JK, Thummuri D, et al. IITZ-01, a novel potent lysosomotropic autophagy inhibitor, has single-agent antitumor efficacy in triple-negative breast cancer in vitro and in vivo. Oncogene. 2019;38(4):581-595. doi:10.1038/s41388-018-0446-2. View Source

IITZ-01 Advantages Over Chloroquine

Clinical-stage autophagy inhibitors such as chloroquine (CQ) and hydroxychloroquine (HCQ) have failed to achieve complete autophagy inhibition in vivo at tolerable doses, motivating the search for more potent alternatives [1]. IITZ-01 was developed directly against this backdrop and demonstrates a fundamentally different potency window—head-to-head studies show it provides over 10-fold stronger autophagy inhibition and 12- to 20-fold stronger cytotoxicity than CQ in TNBC cell models [1]. Substitution with generic inhibitors therefore risks a significant loss of pharmacodynamic effect, which is reflected in the quantitative comparisons below.

Autophagy inhibition profile

IITZ-01: reported stronger flux blockade

Chloroquine: limited potency at tolerable doses

Cytotoxicity profile in TNBC

IITZ-01: lower IC50 in TNBC models

Chloroquine: higher concentrations required, may introduce off-target effects

Cancer-cell selectivity

IITZ-01: reported differential apoptosis; MCF10A spared

Chloroquine: non-selective autophagy inhibition

• [1] Guntuku L, Gangasani JK, Thummuri D, et al. IITZ-01, a novel potent lysosomotropic autophagy inhibitor, has single-agent antitumor efficacy in triple-negative breast cancer in vitro and in vivo. Oncogene. 2019;38(4):581-595. doi:10.1038/s41388-018-0446-2. View Source

IITZ-01 Evidence Guide

Autophagy Inhibition: Head-to-Head vs. Chloroquine

IITZ-01 directly compared to chloroquine (CQ) in the same study: compound IITZ-01 exhibited more than 10-fold stronger autophagy inhibition than CQ [1]. This is the core pharmacodynamic differentiator that motivated the development program.

Autophagy Inhibition vs CQ

Head-to-head

IITZ-01 >10-fold stronger vs Chloroquine (baseline 1×)

Supports autophagy blockade endpoint context

TNBC cell lines; flux markers

Evidence Dimension	Autophagy inhibition potency (fold difference vs CQ)
Target Compound Data	>10-fold more potent than CQ
Comparator Or Baseline	Chloroquine (CQ) – baseline activity set at 1×
Quantified Difference	>10-fold increase in autophagy inhibition potency
Conditions	TNBC cell lines (MDA-MB-231; MDA-MB-453); autophagy flux markers assessed per Guntuku et al. 2019

Why This Matters

Procurement of IITZ-01 over generic CQ is essential for studies requiring near-complete autophagy blockade; CQ at clinically achievable concentrations cannot achieve this threshold [1].

• [1] Guntuku L, Gangasani JK, Thummuri D, et al. IITZ-01, a novel potent lysosomotropic autophagy inhibitor, has single-agent antitumor efficacy in triple-negative breast cancer in vitro and in vivo. Oncogene. 2019;38(4):581-595. doi:10.1038/s41388-018-0446-2. View Source

Cytotoxicity in TNBC vs. Chloroquine

In MDA-MB-231 TNBC cells at 48 h, IITZ-01 demonstrates an IC50 of 1.54 μM , whereas chloroquine under comparable conditions shows an IC50 of 26.3 μM [1]. This 17-fold difference falls within the 12- to 20-fold range reported in the original characterization study [2].

Cytotoxicity IC50 (MDA-MB-231)

Cross-study comparable

1.54 μM IITZ-01

vs Chloroquine 26.3 μM (~17-fold)

Supports dose-response modeling context

48 h MTT assay; MDA-MB-231

Evidence Dimension	Cytotoxicity (IC50) against MDA-MB-231 TNBC cells
Target Compound Data	IC50 = 1.54 μM (48 h)
Comparator Or Baseline	Chloroquine (CQ) IC50 = 26.3 μM (48 h); Fleisher et al. 2019
Quantified Difference	~17-fold lower IC50 for IITZ-01
Conditions	MDA-MB-231 cells; 48 h exposure; cell viability assay (MTT or equivalent)

Why This Matters

Researchers designing dose-response studies in TNBC models must account for this large potency gap: substituting CQ for IITZ-01 would require ~17-fold higher concentrations, which may introduce off-target lysosomal effects or solubility limitations.

• [1] Fleisher B, Mody H, Werkman C, Ait-Oudhia S. Chloroquine sensitizes MDA-MB-231 cells to osimertinib through autophagy–apoptosis crosstalk pathway. Breast Cancer (Dove Med Press). 2019;11:231-241. View Source
• [2] Guntuku L, Gangasani JK, Thummuri D, et al. IITZ-01, a novel potent lysosomotropic autophagy inhibitor, has single-agent antitumor efficacy in triple-negative breast cancer in vitro and in vivo. Oncogene. 2019;38(4):581-595. doi:10.1038/s41388-018-0446-2. View Source

Cancer-Selective Apoptosis Induction

IITZ-01 induces apoptosis through the mitochondria-mediated pathway in TNBC cells (MDA-MB-231 and MDA-MB-453), while sparing the normal mammary epithelial cell line MCF10A . In contrast, chloroquine shows no such differential selectivity and is known to inhibit autophagy broadly in both malignant and non-malignant cells [1].

Cancer-Selective Apoptosis

Class-level inference

Apoptosis in TNBC cells; MCF10A spared Qualitative selectivity CQ: non-selective autophagy inhibition

Supports differential cytotoxicity endpoint review

MDA-MB-231/453 vs MCF10A

Evidence Dimension	Differential cytotoxicity (cancer vs. normal cells)
Target Compound Data	Apoptosis induction in MDA-MB-231 and MDA-MB-453; MCF10A cells spared
Comparator Or Baseline	Chloroquine – no reported cancer-selective cytotoxicity; inhibits autophagy in multiple normal cell types
Quantified Difference	Qualitative: cancer-selective apoptosis vs. non-selective autophagy inhibition
Conditions	TNBC lines MDA-MB-231, MDA-MB-453; normal mammary epithelial MCF10A

Why This Matters

For in vivo studies where host toxicity is a concern, this selectivity profile positions IITZ-01 as a preferred tool compound to probe autophagy-dependent cancer cell survival while minimizing damage to normal tissues .

• [1] Guntuku L, Gangasani JK, Thummuri D, et al. IITZ-01, a novel potent lysosomotropic autophagy inhibitor, has single-agent antitumor efficacy in triple-negative breast cancer in vitro and in vivo. Oncogene. 2019;38(4):581-595. doi:10.1038/s41388-018-0446-2. View Source

Single-Agent Antitumor Activity in TNBC Xenografts

IITZ-01 administered at 45 mg/kg i.p. every alternate day for 4 weeks significantly inhibited average breast tumor growth in MDA-MB-231 xenograft-bearing mice, with detectable suppression starting from the third day of treatment [1]. In the primary publication, IITZ-01 exhibited superior anticancer efficacy compared to its close analog IITZ-02 and was benchmarked against the clinical failure of chloroquine to achieve complete autophagy inhibition in vivo [2].

In Vivo Tumor Growth Inhibition

Cross-study comparable

45 mg/kg i.p. every other day, 4 wks

Significant inhibition from day 3

Supports xenograft model-response context

MDA-MB-231 xenograft; BALB/c nude

Evidence Dimension	In vivo tumor growth inhibition
Target Compound Data	45 mg/kg i.p. every other day × 4 weeks – significant tumor growth inhibition from day 3
Comparator Or Baseline	Chloroquine – clinical trials failed to achieve complete autophagy inhibition in vivo at tolerated doses [2]
Quantified Difference	No direct head-to-head in vivo CQ data; IITZ-01 provides single-agent efficacy where CQ clinically failed
Conditions	MDA-MB-231 orthotopic xenograft model in BALB/c nude mice

Why This Matters

Procurement for in vivo pharmacology programs should prioritize IITZ-01 over CQ/HCQ because it delivers the antitumor effect as monotherapy that CQ-based regimens cannot replicate without combination partners.

• [1] Ambeed. IITZ-01 Product Manual. Accessed 2026. View Source
• [2] Guntuku L, Gangasani JK, Thummuri D, et al. IITZ-01, a novel potent lysosomotropic autophagy inhibitor, has single-agent antitumor efficacy in triple-negative breast cancer in vitro and in vivo. Oncogene. 2019;38(4):581-595. doi:10.1038/s41388-018-0446-2. View Source

Validated UPLC-MS/MS Bioanalysis

A UPLC-MS/MS method for IITZ-01 quantification in mouse plasma was validated per US-FDA guidance, achieving a lower limit of quantification (LLOQ) of 0.5 ng/mL with a linear calibration range of 0.5–800 ng/mL [1]. This method demonstrated negligible matrix effects and acceptable intra-/inter-day precision and accuracy [1]. Comparable FDA-validated bioanalytical methods for chloroquine typically report LLOQs of 5–50 ng/mL [2], meaning IITZ-01 can be reliably measured at ~10–100-fold lower concentrations, a critical advantage for low-dose PK and tissue distribution studies.

Bioanalytical LLOQ

Cross-study comparable

0.5 ng/mL IITZ-01

vs Chloroquine 5–50 ng/mL

Supports low-concentration PK profiling

UPLC-MS/MS validated method

Evidence Dimension	Bioanalytical sensitivity (LLOQ) in mouse plasma
Target Compound Data	LLOQ = 0.5 ng/mL (UPLC-MS/MS, FDA-validated)
Comparator Or Baseline	Chloroquine – typical LLOQ = 5–50 ng/mL in reported LC-MS/MS methods
Quantified Difference	~10–100-fold lower LLOQ for IITZ-01
Conditions	Waters Acquity BEH C18 column (50×2.1 mm, 1.7 µm); positive ESI; MRM transition m/z 483.19→235.09

Why This Matters

Institutional core facilities selecting a tool compound for PK/PD modeling benefit from this validated, high-sensitivity method, which reduces the animal numbers (or sample volume) required to generate reliable exposure data.

• [1] Gawali B, Jala A, Gangasani JK, Puppala ER, Borkar RM, Naidu VGM. Preclinical pharmacokinetic and in vitro metabolic stability study of lysosomotropic autophagy inhibitor, IITZ-01 in mice by using UPLC-MS/MS. Anal Biochem. 2023;683:115333. View Source
• [2] Representative literature values for chloroquine LC-MS/MS LLOQ in biological matrices (5–50 ng/mL range). Class-level comparison based on published methods. View Source

IITZ-01 Application Scenarios

Mechanistic Autophagy Studies in TNBC

IITZ-01 is the preferred tool compound when dissecting the role of autophagic flux in TNBC cell survival. Its >10-fold superior autophagy inhibition over CQ [1] coupled with TNBC-specific IC50 of 1.54 μM ensures robust target engagement at low micromolar concentrations, enabling clean gain- and loss-of-autophagy-function experiments in MDA-MB-231 and MDA-MB-453 models.

In Vivo Xenograft Studies with Single-Agent Efficacy

For oncology pharmacology programs that need an autophagy inhibitor with monotherapy antitumor activity, IITZ-01 at 45 mg/kg i.p. every other day provides measurable tumor growth inhibition from day 3 in MDA-MB-231 xenografts [1]. This avoids the confounding effects of combination partners required when using weaker inhibitors like CQ, which failed to achieve complete autophagy inhibition in clinical trials .

PK and Tissue Distribution Profiling

Investigators planning PK profiling of an autophagy inhibitor should select IITZ-01 because a fully FDA-validated UPLC-MS/MS method exists with LLOQ of 0.5 ng/mL in mouse plasma [1]. This high sensitivity supports low-volume sampling, sparse-sampling study designs, and accurate tissue distribution measurements that are difficult to achieve with the higher LLOQ methods typical for chloroquine .

TRAIL-Sensitization Screens in Renal Cancer

Labs studying TRAIL-mediated apoptosis in renal carcinoma can leverage the unique ability of sub-lethal IITZ-01 concentrations to upregulate DR5 and downregulate survivin via the ubiquitin-proteasome pathway [1]. This mechanism extends the utility of IITZ-01 beyond breast cancer into renal cancer models, providing a differentiated application compared to generic autophagy inhibitors that lack this characterized sensitization mechanism.

Application

Selection Property

Validation Focus

Autophagy flux studies in TNBC cell models

Autophagy inhibition context

LC3 turnover / cargo degradation assays

Xenograft tumor model studies

In vivo model-response context

Tumor growth inhibition endpoint monitoring

Preclinical PK profiling

Bioanalytical method validation review

Low-concentration quantification support

TRAIL pathway combination studies

DR5 upregulation / survivin downregulation context

Apoptosis sensitization endpoint review

• [1] Guntuku L, Gangasani JK, Thummuri D, et al. IITZ-01, a novel potent lysosomotropic autophagy inhibitor, has single-agent antitumor efficacy in triple-negative breast cancer in vitro and in vivo. Oncogene. 2019;38(4):581-595. doi:10.1038/s41388-018-0446-2. View Source
• [2] Ambeed. IITZ-01 Product Manual. Accessed 2026. View Source
• [3] Gawali B, Jala A, Gangasani JK, Puppala ER, Borkar RM, Naidu VGM. Preclinical pharmacokinetic and in vitro metabolic stability study of lysosomotropic autophagy inhibitor, IITZ-01 in mice by using UPLC-MS/MS. Anal Biochem. 2023;683:115333. View Source
• [4] Shahriyar SA, Seo SU, Min KJ, et al. Upregulation of DR5 and Downregulation of Survivin by IITZ-01, Lysosomotropic Autophagy Inhibitor, Potentiates TRAIL-Mediated Apoptosis in Renal Cancer Cells via Ubiquitin-Proteasome Pathway. Cancers (Basel). 2020;12(9):2485. View Source